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Compound of Interest

Compound Name: Azelaic acid-d14

Cat. No.: B15570997

Azelaic Acid-d14: A Technical Guide to Safety
and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Azelaic acid-d14 (Nonanedioic acid-d14), a deuterated analog of Azelaic acid.
The information presented is intended to assist researchers, scientists, and drug development
professionals in the safe handling, storage, and use of this compound in a laboratory setting.

Chemical and Physical Properties

Azelaic acid-d14 is a stable, isotopically labeled form of azelaic acid, where 14 hydrogen
atoms have been replaced by deuterium. This labeling is useful in tracer studies and as an
internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas
chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry
(LC-MS).[1] While specific experimental data for the deuterated form is limited, the physical and
chemical properties are expected to be very similar to its non-deuterated counterpart.
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Property Data Reference
CAS Number 119176-67-9 [2][3]
Molecular Formula CoH2D1404 [4]
Molecular Weight 202.31 g/mol [31[4]
Physical Form Solid [3]

Purity >95%-d [2]

Storage Temperature 4°C [3]

Flash Point

210°C (410°F) (Closed Cup)

(for Azelaic Acid)

[5]

Solubility in Water

2.4 g/L at 27°C (for Azelaic

Acid)

[6]

Toxicological Data

Toxicological data for Azelaic acid-d14 is not extensively available. However, the toxicological

profile is expected to be closely related to that of azelaic acid. Azelaic acid is generally

considered to have low toxicity.[7]

Result (for Azelaic

Test Acid) Species Reference
Oral LD50 >5 g/kg Rat [8]
Dermal LD50 >2,000 mg/kg Rabbit [9]
Inhalation LC50 >0.162 mg/l/4h Rat 9]

Health Hazards:

o Skin Irritation: Causes skin irritation.[9][10]

e Eye Irritation: Causes serious eye irritation.[6][9][10]
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» Acute Toxicity: May be harmful if swallowed or in contact with skin.[8][11]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard information for Azelaic acid-d14.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Eye lIrritation H319: Causes serious eye irritation
Acute Toxicity, Inhalation H332: Harmful if inhaled

Specific target organ toxicity — Single exposure ] S
) o H335: May cause respiratory irritation
(Respiratory tract irritation)

GHS Pictograms:

laalt text

Signal Word: Warning[3]

Handling Precautions and Experimental Protocols

Proper handling of Azelaic acid-d14 is crucial to ensure laboratory safety. The following
protocols are recommended.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended:

o Eye Protection: Wear safety goggles or a face shield.[6][10]

e Hand Protection: Wear impermeable chemical-resistant gloves.[5][6]
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o Respiratory Protection: If dust is generated, use a NIOSH-certified respirator.[5][6]

» Body Protection: Wear a lab coat or other protective clothing.[5]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

o Use process enclosures or local exhaust ventilation to control airborne levels.[5]

e Provide an eyewash station and safety shower in the immediate work area.

General Handling Workflow

The following diagram illustrates a general workflow for handling Azelaic acid-d14 in a

laboratory setting.

General Handling Workflow for Azelaic Acid-d14
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Caption: General laboratory workflow for handling Azelaic acid-d14.

Storage

» Store in a tightly closed container in a cool, well-ventilated area.[5]
o Keep away from heat and sources of ignition.[5][9]
o Protect from light.[5]

o Store at 4°C for long-term stability.[3]

First Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First Aid Measures

) Remove to fresh air. If breathing is difficult, give
Inhalation
oxygen.[10]

) Immediately wash with plenty of soap and water.
Skin Contact ) )
Remove contaminated clothing.[6][10]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing.[6][9][10]

) Do NOT induce vomiting. Rinse mouth with
Ingestion
water.[9]

The following diagram outlines the recommended first aid response to an accidental exposure.
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First Aid Response for Azelaic Acid-d14 Exposure

Accidental Exposure Occurs

Assess the Situation
(Route of Exposure)
Skin Contact

Wash with Soap and Water

Seek Medical Attention

Ingestion

Rinse Mouth with Water

Inhalation

Remove to Fresh Air

Rinse Eyes with Water

Click to download full resolution via product page
Caption: First aid procedures for exposure to Azelaic acid-d14.

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, water spray, fog, or foam.[5] Do not use a
water jet.[5]

e Hazards from Combustion: Products of combustion are carbon oxides (CO, COz2).[5]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9]

Accidental Release Measures
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» Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal
container.[5] Clean the contaminated surface with water.[5]

e Large Spill: Use a shovel to put the material into a convenient waste disposal container.[5]
Prevent the product from entering drains.[10]

e General: Avoid generating dust.[6][10] Ensure adequate ventilation.[10]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the product to enter drains or waterways.[6][10]

This guide is intended for informational purposes only and should not be a substitute for a
thorough risk assessment and adherence to all applicable safety regulations. Always consult
the most up-to-date Safety Data Sheet (SDS) from the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Azelaic acid-d14 safety data sheet and handling
precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570997#azelaic-acid-d14-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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